Cas no 16563-41-0 (3-(naphthalen-1-yloxy)propanoic Acid)

• Product Name: 3-(naphthalen-1-yloxy)propanoic Acid
• CAS No: 16563-41-0
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00156915
• CID: 217827
• PubChem ID: 85493
• Update Time: 2025-04-23

3-(naphthalen-1-yloxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(1-naphthalenyloxy)-
• 3-(1-naphthyloxy)propanoic acid
• 3-naphthalen-1-yloxypropanoic acid
• 3-(naphthalen-1-yloxy)propanoic Acid

• MDL： MFCD00156915
• Inchi： 1S/C13H12O3/c14-13(15)8-9-16-12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,8-9H2,(H,14,15)
• InChI Key： JPLBWCCELAOKOU-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 216.07866

Experimental Properties

• PSA: 46.53

Additional information on 3-(naphthalen-1-yloxy)propanoic Acid

Propanoic acid,3-(1-naphthalenyloxy)- (CAS No. 16563-41-0): A Comprehensive Overview

Propanoic acid,3-(1-naphthalenyloxy)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 16563-41-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a 3-(1-naphthalenyloxy) moiety, has garnered attention due to its unique structural properties and potential applications in drug development and material science. The naphthalene ring appended to the propanoic acid backbone introduces distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of Propanoic acid,3-(1-naphthalenyloxy)- consists of a propanoic acid group linked to a naphthalene derivative through an oxygen atom. This configuration allows for diverse chemical modifications, enabling the synthesis of various derivatives with tailored properties. The presence of the naphthalene ring enhances the compound's solubility in organic solvents and influences its reactivity, making it a versatile building block in medicinal chemistry.

In recent years, the interest in Propanoic acid,3-(1-naphthalenyloxy)- has surged due to its potential role in developing novel therapeutic agents. Researchers have explored its utility as a precursor in the synthesis of bioactive molecules targeting specific biological pathways. For instance, studies have demonstrated its incorporation into heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The structural motif of this compound has been particularly useful in designing molecules that interact with biological targets with high specificity.

The pharmaceutical industry has shown considerable interest in derivatives of Propanoic acid,3-(1-naphthalenyloxy)- due to their potential as lead compounds for drug discovery. The naphthalene ring's aromaticity and the oxygen atom's ability to form hydrogen bonds provide multiple interaction points with biological receptors. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes and receptors involved in metabolic disorders and cancer. Preliminary studies have highlighted the compound's efficacy in modulating these pathways, suggesting its promise as a therapeutic candidate.

Moreover, the synthetic versatility of Propanoic acid,3-(1-naphthalenyloxy)- has led to its application in material science. The compound's ability to form stable complexes with other molecules makes it valuable in developing functional materials such as liquid crystals and organic semiconductors. These materials are essential in advanced technologies like optoelectronics and nanotechnology, where precise molecular architecture is crucial for optimal performance.

The chemical properties of Propanoic acid,3-(1-naphthalenyloxy)- have also been studied for their environmental implications. Research has focused on understanding how this compound behaves in various environmental matrices and its potential impact on ecosystems. Studies have shown that the naphthalene moiety can undergo biodegradation under certain conditions, suggesting that it may not pose long-term environmental hazards. However, further research is needed to fully assess its ecological footprint.

In conclusion, Propanoic acid,3-(1-naphthalenyloxy)- (CAS No. 16563-41-0) is a multifaceted compound with significant applications across multiple disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, material science, and environmental studies. As our understanding of its properties continues to evolve, so too will its applications and contributions to science and technology.